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Abstract
PIK-90 is a potent, cell-permeable inhibitor of phosphoinositide 3-kinase (PI3K), demonstrating

significant activity against multiple isoforms of the p110 catalytic subunit. This technical guide

provides an in-depth overview of PIK-90, including its chemical properties, mechanism of

action, and its role in the critical PI3K/Akt signaling pathway. Detailed experimental protocols

for in vitro and in vivo applications are provided to support researchers in drug development

and cellular biology.

Chemical and Physical Properties
PIK-90, also known as PIK-85, is a well-characterized small molecule inhibitor of the PI3K

family of lipid kinases.[1] Its fundamental properties are summarized in the table below.
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Property Value Reference

CAS Number 677338-12-4 [1][2][3]

Molecular Formula C₁₈H₁₇N₅O₃ [1][2]

Molecular Weight 351.36 g/mol [2]

Synonyms PIK-85, PI 3-K inhibitor IX [1][2][3]

Mechanism of Action and Signaling Pathway
PIK-90 exerts its biological effects through the competitive inhibition of ATP binding to the

catalytic domain of PI3K isoforms. This action blocks the phosphorylation of

phosphatidylinositol-4,5-bisphosphate (PIP2) to phosphatidylinositol-3,4,5-trisphosphate

(PIP3), a critical second messenger in the PI3K/Akt signaling cascade. The inhibition of this

pathway has profound effects on cell survival, proliferation, and metabolism.

The PI3K/Akt/mTOR pathway is a central regulator of cellular processes and is often

dysregulated in cancer.[4] PI3K activation, typically initiated by growth factor receptor tyrosine

kinases, leads to the recruitment and activation of Akt.[5] Activated Akt then phosphorylates a

multitude of downstream targets, promoting cell growth and survival while inhibiting apoptosis.

[5] By blocking the initial step of this cascade, PIK-90 effectively abrogates these downstream

effects.
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PI3K/Akt Signaling Pathway Inhibition by PIK-90.

PIK-90 exhibits isoform selectivity, with potent inhibitory activity against p110α, p110γ, and

p110δ, and to a lesser extent, p110β.[3] This profile makes it a valuable tool for dissecting the

specific roles of different PI3K isoforms in various cellular contexts.

Experimental Protocols
In Vitro PI3K Kinase Assay
This protocol details a method to determine the inhibitory activity of PIK-90 on PI3K kinase

activity.

Start

Prepare Reaction Mix:
- Kinase

- PIK-90 (or vehicle)
- Buffer (HEPES, MgCl₂)

- Phosphatidylinositol

Initiate Reaction:
Add γ-³²P-ATP

Incubate:
20 min at RT

Terminate Reaction:
Add 1N HCl

Lipid Extraction:
Add CHCl₃:MeOH (1:1)

Analyze by TLC:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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